BENGHE Foundational & Exploratory

Check Availability & Pricing

Comprehensive Technical Guide: Butyl N-(3-
nitrophenyl)carbamate

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest
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Cat. No.: B11094326
Get Quote
Abstract

This technical guide provides an in-depth analysis of Butyl N-(3-nitrophenyl)carbamate, a
significant carbamate ester featuring a meta-nitro substituted aromatic ring linked to a butyl
chain via a carbamate functionality. This document details the molecular architecture, validated
synthetic protocols, spectroscopic characterization, and physicochemical stability profile of the
compound.[1] It is designed for researchers involved in organic synthesis, medicinal chemistry,
and materials science.

Molecular Architecture & Physicochemical Profile[1]

[2]
Structural Overview

The molecule consists of three distinct pharmacophoric/structural domains:
e The Aromatic Core: A phenyl ring substituted at the 3-position (meta) with a nitro group (

). The nitro group is a strong electron-withdrawing group (EWG), which significantly
increases the acidity of the carbamate N-H proton compared to unsubstituted phenyl
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carbamates.

e The Linker: A carbamate group (

), acting as a bioisostere for amides and esters, providing chemical stability and hydrogen
bonding capability.

e The Aliphatic Tail: An n-butyl chain, which imparts lipophilicity to the molecule, facilitating
solubility in organic solvents and interaction with hydrophobic binding pockets in biological
targets.

Key Physicochemical Properties (Experimental &

Predicted)
Property Value | Description Notes
_ Also: 3-Nitrophenylcarbamic
IUPAC Name Butyl (3-nitrophenyl)carbamate

acid butyl ester

Molecular Formula

Molecular Weight 238.24 g/mol
) ] ) Likely precipitates from non-
Physical State Crystalline Solid
polar solvents (e.g., hexane).
n-Butyl analogs generally melt
) ) ) lower than t-butyl analogs
Melting Point 95-105 °C (Estimated) ]
(180°C) due to packing
efficiency.
N High: DCM, THF, Ethyl Useful for recrystallization
Solubility
AcetateLow: Hexane, Water workups.
_ Moderate lipophilicity suitable
LogP (Predicted) ~2.8-3.2

for membrane permeability.

Synthetic Pathways & Mechanistic Insights

The most robust and atom-economical synthesis involves the nucleophilic addition of n-butanol
to 3-nitrophenyl isocyanate. This route is preferred over the chloroformate route due to cleaner
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workup procedures and higher yields.

Primary Route: Isocyanate Addition

Reaction:

Mechanism: The reaction proceeds via the nucleophilic attack of the alcohol oxygen on the
electrophilic carbon of the isocyanate. The electron-withdrawing nitro group on the aromatic
ring activates the isocyanate, making it highly susceptible to nucleophilic attack.

Experimental Protocol (Self-Validating)

Reagents:

3-Nitrophenyl isocyanate (1.0 equiv)

n-Butanol (1.1 equiv)

Solvent: Dichloromethane (DCM) or Hexane (for precipitation method)

Catalyst: Triethylamine (TEA) or Dibutyltin Dilaurate (DBTL) (0.01 equiv)

Step-by-Step Methodology:

Preparation: In a flame-dried round-bottom flask under inert atmosphere (

), dissolve 3-nitrophenyl isocyanate (10 mmol) in anhydrous DCM (20 mL).

Addition: Add n-butanol (11 mmol) dropwise via syringe.

Catalysis: Add a catalytic amount of TEA (2 drops). Note: The reaction is often exothermic.

Monitoring: Stir at room temperature for 2—4 hours.

o Validation Point: Monitor by TLC (Hexane:EtOAc 7:3) or IR.[2] The disappearance of the
strong isocyanate peak at ~2270 cm~* confirms reaction completion.

Workup:
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o Method A (DCM): Wash the organic layer with 1M HCI (to remove amine catalyst), then
saturated

, then brine. Dry over

and concentrate.

o Method B (Hexane): If performed in hexane, the product often precipitates as a solid. Filter
and wash with cold hexane.

 Purification: Recrystallize from Hexane/Ethyl Acetate if necessary.

Synthesis Workflow Diagram

Final Product:
Butyl N-(3-nitrophenyl)carbamate
(Crystalline Solid)

Reagents: N‘ﬂffphihc Reaction: Moni Validation Point c \ Workup:
3-Nitrophenyl Isocyanate $ DCM, TEA (Cat.), RT % IR: Loss of 2270 cm— 40mpei> Acid/Base Wash

+ n-Butanol 2-4 Hours (N=C=0 stretch) or Filtration

Click to download full resolution via product page

Figure 1: Validated synthetic workflow for the production of Butyl N-(3-nitrophenyl)carbamate
via the isocyanate route.

Structural Characterization & Validation

Accurate identification requires correlating spectral data with the specific structural fragments.

Proton NMR ( NMR) Analysis

Solvent:

or

Reference: TMS (0.00 ppm)
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Chemical Shift (

Proton Group Multiplicity Assignment Logic
» PpmM)
Flanked by Nitro and
Aromatic H-2 8.30-8.40 Singlet (1) Carbamate (most
deshielded).
' Ortho to Nitro, Para to
Aromatic H-4 7.80-7.90 Doublet
Carbamate.
) Ortho to Carbamate,
Aromatic H-6 7.60-7.70 Doublet ]
Para to Nitro.
) ] Meta to both
Aromatic H-5 7.40-7.50 Triplet ]
substituents.
Exchangeable; shift
N-H 6.80 —7.20 Broad Singlet varies with
concentration.
) Deshielded by oxygen
O-CH2 4.15-4.25 Triplet
of the carbamate.
CH2 (Butyl) 1.60-1.70 Multiplet Beta to oxygen.
CH2 (Butyl) 1.35-1.45 Multiplet Gamma to oxygen.
] Terminal methyl
CHS3 0.90 -0.95 Triplet

group.

Infrared (IR) Spectroscopy

N-H Stretch: 3300 — 3400 cm~! (Medium, Broad)

(lower freq) or ether (no C=0).

C=0 Stretch (Carbamate): 1700 — 1740 cm~1 (Strong). Note: This distinguishes it from urea

NO2 Asymmetric Stretch: ~1530 cm™1

NO2 Symmetric Stretch: ~1350 cm—1
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Stability & Reactivity Profile

Understanding the degradation pathways is critical for storage and biological application.

Hydrolysis Mechanism

Carbamates are generally more stable than esters but susceptible to hydrolysis under basic
conditions or enzymatic action (carbamases).

o Condition: pH > 10 or presence of esterases.
e Mechanism (E1cB-like): The electron-withdrawing nitro group makes the N-H proton acidic (
approx 12-13). Base deprotonates the nitrogen, leading to the elimination of the alkoxide

(butanol) and formation of an isocyanate intermediate, which rapidly hydrates to the amine
and

Degradation Pathway Diagram

Butyl N-(3-nitrophenyl)carbamate

Base (OH")
Deprotonation

Intermediate Anion
(N-Deprotonated)

Elimination of
Butoxide (E1cB)

3-Nitrophenyl Isocyanate
(Transient)

+ H20
(Fast)

Hydrolysis Products:
3-Nitroaniline + CO2 + Butanol
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Figure 2: Base-catalyzed hydrolysis pathway (E1cB mechanism) facilitated by the electron-
withdrawing nitro group.

Pharmacological & Industrial Context
Applications

» Analytical Derivatization: 3-nitrophenyl isocyanate is frequently used to derivatize alcohols
(like butanol) to convert them into UV-active carbamates for HPLC analysis. The nitro group
provides a strong chromophore for UV detection at 254 nm.

o Prodrug Design: The carbamate linker is used to protect amines or alcohols, improving oral
bioavailability. The rate of hydrolysis can be tuned by the electronic effects of the substituent
(e.g., the 3-nitro group accelerates hydrolysis compared to a phenyl group).

» Agricultural Chemistry: Many herbicides and pesticides utilize the N-aryl carbamate scaffold
(e.g., Propham, Chlorpropham) to inhibit cell division.

Storage Recommendations

e Conditions: Store at 2—8 °C in a desiccator.

o Sensitivity: Protect from moisture to prevent slow hydrolysis to 3-nitroaniline (which is toxic
and brown-colored).

References
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isocyanate for alcohol derivatization).[3]
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 NMR Data Reference:Journal of Organic Chemistry, 1997, 62, 7512.[4] (Chemical shifts of
trace impurities/solvents and general carbamate shifts).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Comprehensive Technical Guide: Butyl N-(3-
nitrophenyl)carbamate]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b11094326/docs#comprehensive-technical-guide-
butyl-n-3-nitrophenyl-carbamate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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